Cas no 2228438-86-4 (4-(2-bromo-5-methylphenyl)-2-methylbutan-2-amine)

• Product Name: 4-(2-bromo-5-methylphenyl)-2-methylbutan-2-amine
• CAS No: 2228438-86-4
• MF: C₁₂H₁₈BrN
• MW: 256.182022571564
• CID: 5962134
• PubChem ID: 165965299
• Update Time: 2025-05-21

4-(2-bromo-5-methylphenyl)-2-methylbutan-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(2-bromo-5-methylphenyl)-2-methylbutan-2-amine
• 2228438-86-4
• EN300-1908248

• Inchi： 1S/C12H18BrN/c1-9-4-5-11(13)10(8-9)6-7-12(2,3)14/h4-5,8H,6-7,14H2,1-3H3
• InChI Key： YECMRXUSNMNUPW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1CCC(C)(C)N

Computed Properties

• Exact Mass: 255.06226g/mol
• Monoisotopic Mass: 255.06226g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26Ų

Additional information on 4-(2-bromo-5-methylphenyl)-2-methylbutan-2-amine

Comprehensive Overview of 4-(2-bromo-5-methylphenyl)-2-methylbutan-2-amine (CAS No. 2228438-86-4)

4-(2-bromo-5-methylphenyl)-2-methylbutan-2-amine, with the CAS number 2228438-86-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique brominated aromatic and amine functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel therapeutic agents and advanced materials.

The structural features of 4-(2-bromo-5-methylphenyl)-2-methylbutan-2-amine make it a valuable building block in medicinal chemistry. Its bromo-substituted phenyl ring enhances reactivity in cross-coupling reactions, a topic frequently searched in AI-driven drug discovery platforms. Recent trends in green chemistry and sustainable synthesis have also highlighted the importance of such intermediates, as they reduce waste and improve efficiency in multi-step synthetic routes.

One of the most searched questions related to this compound is: "What are the applications of 4-(2-bromo-5-methylphenyl)-2-methylbutan-2-amine in drug development?" Studies suggest its utility in designing central nervous system (CNS) targeting molecules, owing to its amine moiety, which can influence blood-brain barrier permeability. Additionally, its methyl and bromo substituents offer steric and electronic modulation, making it a versatile scaffold for structure-activity relationship (SAR) studies.

Another hot topic is the computational modeling of 4-(2-bromo-5-methylphenyl)-2-methylbutan-2-amine. With the rise of AI-powered molecular docking, researchers are leveraging tools like machine learning algorithms to predict its binding affinity with various biological targets. This aligns with the growing demand for in silico drug design methodologies, which save time and resources in early-stage research.

From an industrial perspective, the compound’s synthetic scalability is a key focus. Optimizing its production involves addressing challenges like regioselective bromination and amine protection strategies, topics often discussed in process chemistry forums. Innovations in catalytic systems and flow chemistry have further streamlined its manufacture, meeting the needs of high-throughput screening pipelines.

Environmental and safety considerations are also paramount. While 4-(2-bromo-5-methylphenyl)-2-methylbutan-2-amine is not classified as hazardous, its handling requires standard laboratory safety protocols. This aligns with global trends emphasizing responsible chemical management and occupational health standards.

In summary, 4-(2-bromo-5-methylphenyl)-2-methylbutan-2-amine (CAS No. 2228438-86-4) represents a nexus of innovation in pharmaceutical synthesis, computational chemistry, and industrial applications. Its relevance to cutting-edge research and alignment with sustainability goals ensure its continued prominence in scientific discourse.